Cas no 2138143-49-2 (1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride)

1-(Cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in chemical synthesis and medicinal chemistry. Its key structural features include a cyclohexylmethyl group, a trichloroacetyl moiety, and a reactive sulfonyl fluoride, which enhance its utility as a versatile intermediate. The sulfonyl fluoride group is particularly valuable for selective covalent modification of proteins and other nucleophilic targets, making it useful in probe development and inhibitor design. The trichloroacetyl substituent further contributes to its electrophilic reactivity, enabling participation in diverse transformations. This compound is suited for researchers requiring precise functionalization or cross-linking in complex molecular systems.
1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride structure
2138143-49-2 structure
Product Name:1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride
CAS No:2138143-49-2
MF:C13H15Cl3FNO3S
MW:390.6855032444
CID:5940091
PubChem ID:165863371
Update Time:2025-10-23

1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2138143-49-2
    • EN300-726913
    • 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride
    • Inchi: 1S/C13H15Cl3FNO3S/c14-13(15,16)12(19)11-6-10(22(17,20)21)8-18(11)7-9-4-2-1-3-5-9/h6,8-9H,1-5,7H2
    • InChI Key: DQXKADQYTHMBBC-UHFFFAOYSA-N
    • SMILES: ClC(C(C1=CC(=CN1CC1CCCCC1)S(=O)(=O)F)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 388.982226g/mol
  • Monoisotopic Mass: 388.982226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 64.5Ų

1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride Pricemore >>

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Additional information on 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride

Exploring the Unique Properties and Applications of 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride (CAS No. 2138143-49-2)

In the realm of specialty chemicals, 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride (CAS No. 2138143-49-2) stands out as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by its pyrrole core and sulfonyl fluoride moiety, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its trichloroacetyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for sulfonyl fluoride-containing compounds in click chemistry and bioconjugation has propelled research into 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride. Scientists are particularly intrigued by its potential as a protease inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery. Its cyclohexylmethyl substituent also contributes to improved lipophilicity, a property highly sought after in CNS drug development.

Recent advances in high-throughput screening methodologies have revealed novel applications for CAS No. 2138143-49-2 in chemical biology studies. The compound's ability to selectively modify proteins through its sulfonyl fluoride group makes it particularly valuable for activity-based protein profiling (ABPP), a technique revolutionizing our understanding of enzyme function in living systems. This aligns perfectly with current research priorities in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the trichloroacetyl group in 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride offers multiple handles for further functionalization, making it a versatile building block for heterocyclic chemistry. Researchers are exploring its use in constructing complex molecular architectures, particularly in the development of bioactive scaffolds for pharmaceutical applications. The compound's stability under various conditions adds to its appeal as a synthetic intermediate.

In material science, the unique electronic properties of the pyrrole ring system in CAS No. 2138143-49-2 have sparked interest for potential applications in organic electronics and conductive polymers. The combination of electron-withdrawing (trichloroacetyl and sulfonyl fluoride) and electron-donating (pyrrole) groups creates interesting electronic characteristics that could be exploited in optoelectronic devices or sensor technologies.

The safety profile and handling considerations for 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride are subjects of ongoing research. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. Current studies focus on optimizing its synthesis to improve yield and purity, addressing the growing demand from both academic and industrial researchers.

As the scientific community continues to explore the potential of sulfonyl fluoride chemistry, compounds like 1-(cyclohexylmethyl)-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl fluoride (CAS No. 2138143-49-2) are likely to play increasingly important roles. Their unique combination of reactivity and stability makes them valuable tools in both discovery research and applied sciences, promising exciting developments in multiple fields of chemistry and biology.

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